Cas no 61285-47-0 (Benzenamine, N-(1,3-dimethylbutylidene)-)

• Product name: Benzenamine, N-(1,3-dimethylbutylidene)-
• CAS No: 61285-47-0
• MF: C₁₂H₁₇N
• MW: 175.27008
• CID: 485845
• PubChem ID: 12861370

Benzenamine, N-(1,3-dimethylbutylidene)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(1,3-dimethylbutylidene)-
• 4-methyl-N-phenylpentan-2-imine
• DTXSID40511726
• (2E)-4-Methyl-N-phenylpentan-2-imine
• 61285-47-0
• SCHEMBL11241103

• Inchi： InChI=1S/C12H17N/c1-10(2)9-11(3)13-12-7-5-4-6-8-12/h4-8,10H,9H2,1-3H3
• InChI Key： ZSFSOTDMFIGFAA-UHFFFAOYSA-N
• SMILES： CC(C)CC(=NC1=CC=CC=C1)C

Computed Properties

• Exact Mass: 175.13621
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• PSA: 12.36